N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(5-methylpyridin-2-yl)thiourea
• InChI: InChI=1S/C15H17N3OS/c1-3-19-13-7-5-4-6-12(13)17-15(20)18-14-9-8-11(2)10-16-14/h4-10H,3H2,1-2H3,(H2,16,17,18,20)
• InChI Key: XHYIZCWKEQCWEL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=S)NC2=NC=C(C=C2)C
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea, also known as EMPTU, is a chemical compound that has been used in scientific research for its potential therapeutic properties. EMPTU is a thiourea derivative that has been synthesized and studied for its ability to inhibit certain enzymes and proteins in the body. In

Mechanism of Action

N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea works by binding to the active site of the enzymes and proteins it targets, inhibiting their activity. It has been shown to have a high affinity for carbonic anhydrase IX and CK2, making it a promising candidate for further research into cancer treatment.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to have a number of biochemical and physiological effects in the body. It has been shown to inhibit the growth and proliferation of cancer cells in vitro, as well as reduce tumor growth in animal models. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has also been shown to have anti-inflammatory and anti-oxidant properties, which may have implications for the treatment of other diseases.

Advantages and Limitations for Lab Experiments

N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has a number of advantages for lab experiments, including its high affinity for its target enzymes and proteins, and its ability to inhibit their activity. However, there are also limitations to its use in research. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects. In addition, N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea is not yet approved for clinical use, which limits its potential applications.

Future Directions

There are many potential future directions for the use of N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea in scientific research. One area of interest is in the development of cancer treatments that target carbonic anhydrase IX and CK2. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea may also have applications in the treatment of other diseases, such as inflammation and oxidative stress. Further research is needed to fully understand the potential of N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea as a therapeutic agent, and to develop new and improved synthesis methods for its production.

Scientific Research Applications

N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been studied for its potential therapeutic properties in a number of scientific research studies. Its ability to inhibit certain enzymes and proteins in the body has been of particular interest in cancer research. N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In addition, N-(2-ethoxyphenyl)-N'-(5-methyl-2-pyridinyl)thiourea has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell signaling pathways that regulate cell growth and proliferation.